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Compound of Interest

1,5-Dimethyl-1H-pyrazole-4-
Compound Name:
carbaldehyde

Cat. No.: B112370

Essential Safety and Handling Guide for 1,5-
Dimethyl-1H-pyrazole-4-carbaldehyde

This guide provides immediate, essential safety and logistical information for handling 1,5-
Dimethyl-1H-pyrazole-4-carbaldehyde in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development.

Chemical Profile:

IUPAC Name: 1,5-dimethyl-1H-pyrazole-4-carbaldehyde

CAS Number: 25711-30-2[1]

Molecular Formula: CeHsN20[1]

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
[2][3][4] Harmful if swallowed or in contact with skin.[1]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 1,5-
Dimethyl-1H-pyrazole-4-carbaldehyde.
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Protection Type

Required PPE

Specifications & Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield

Must be worn where there is a
potential for splashing.[5]
Standard safety glasses do not

provide adequate protection.

Skin Protection

Chemical-resistant gloves
(Nitrile, Neoprene, or Butyl
rubber)

Inspect gloves for degradation
before use.[6] Wash hands

thoroughly after handling.[2][6]

Lab coat or chemical-resistant

coveralls

Provides a barrier against skin
contact.[6][7] Contaminated
clothing should be removed
immediately and laundered

separately before reuse.[2][6]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 for dust)

Required when engineering
controls are insufficient, when
handling the powder outside of
a ventilated enclosure, or if

dust is generated.[6]

Operational and Disposal Plan

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

e Store in a cool, dry, and well-ventilated area away from incompatible substances and

sources of ignition.[3]

» Keep the container tightly closed when not in use.[2][6]
Handling and Experimental Use:

» Engineering Controls: All handling of 1,5-Dimethyl-1H-pyrazole-4-carbaldehyde should be
conducted in a certified chemical fume hood to minimize inhalation exposure.[4] An eyewash
station and safety shower must be readily accessible.[3][8]
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e Personal Protective Equipment: Don the appropriate PPE as outlined in the table above
before handling the chemical.

» Dispensing: Carefully weigh and dispense the solid material, avoiding the generation of dust.

[6]
e Reactions: When used in reactions, ensure the setup is secure and properly ventilated.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[2][9] Decontaminate all work surfaces and equipment.

Spill Management:

e Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it into a sealed, labeled container for disposal.[6] Clean the spill area with an
appropriate solvent and then wash with soap and water.

e Major Spills: Evacuate the area and alert emergency personnel.
Disposal Plan:

o Waste Collection: All waste containing 1,5-Dimethyl-1H-pyrazole-4-carbaldehyde,
including contaminated PPE and empty containers, must be collected in a designated,
labeled hazardous waste container.

» Disposal: Dispose of the chemical waste through an approved hazardous waste disposal
facility, in accordance with all local, state, and federal regulations.[2][6][9] Do not dispose of it
down the drain or in the regular trash.

Experimental Workflow Diagram
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Workflow for Safe Handling of 1,5-Dimethyl-1H-pyrazole-4-carbaldehyde
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Caption: Workflow for the safe handling of 1,5-Dimethyl-1H-pyrazole-4-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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